Cas no 1424304-85-7 (N-(3-cyanothiolan-3-yl)-2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide)

• Product Name: N-(3-cyanothiolan-3-yl)-2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide
• CAS No: 1424304-85-7
• MF: C₁₈H₁₉N₃OS₂
• MW: 357.492961168289
• CID: 6491646
• PubChem ID: 71935782
• Update Time: 2025-06-07

N-(3-cyanothiolan-3-yl)-2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034708612
• Z925877526
• 1424304-85-7
• N-(3-cyanothiolan-3-yl)-2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide
• EN300-26689623

• Inchi： 1S/C18H19N3OS2/c1-11-4-5-14(12(2)8-11)17-20-13(3)15(24-17)16(22)21-18(9-19)6-7-23-10-18/h4-5,8H,6-7,10H2,1-3H3,(H,21,22)
• InChI Key： ALCOIJJLFPJZNH-UHFFFAOYSA-N
• SMILES： S1CCC(C#N)(C1)NC(C1=C(C)N=C(C2C=CC(C)=CC=2C)S1)=O

Computed Properties

• Exact Mass: 357.09695459g/mol
• Monoisotopic Mass: 357.09695459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 119Ų

Additional information on N-(3-cyanothiolan-3-yl)-2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide

Professional Introduction to N-(3-cyanothiolan-3-yl)-2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide (CAS No. 1424304-85-7)

N-(3-cyanothiolan-3-yl)-2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide

This compound, identified by the CAS number 1424304-85-7, represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural framework, characterized by a thiazole core appended with various substituents, positions it as a promising candidate for further exploration in medicinal chemistry and drug development.

The molecular structure of N-(3-cyanothiolan-3-yl)-2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide incorporates several key functional groups that contribute to its potential biological activity. The thiazole ring itself is a well-documented scaffold in medicinal chemistry, known for its presence in numerous bioactive molecules. Specifically, the presence of a cyano group at the 3-cyanothiolan-3-yl position and methyl groups at the 4-methyl position introduces specific electronic and steric properties that can influence its interactions with biological targets.

In recent years, there has been a growing interest in thiazole derivatives due to their diverse pharmacological properties. Thiazole-based compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The particular arrangement of substituents in N-(3-cyanothiolan-3-yl)-2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide may confer unique binding affinities and selectivity towards specific biological targets.

The synthesis of this compound involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The introduction of the cyano group at the 3-cyanothiolan-3-yl position is particularly critical, as it can modulate the electronic properties of the molecule and influence its biological activity. Similarly, the placement of the methyl groups at the 4-methyl position and the dimethylphenyl group at the 2-(2,4-dimethylphenyl) position plays a crucial role in determining the overall shape and binding characteristics of the molecule.

Evaluation of N-(3-cyanothiolan-3-yl)-2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide has been conducted through both computational and experimental methods. Computational studies have been instrumental in predicting potential binding modes and interactions with biological targets. These studies often employ molecular docking techniques to simulate how the compound might interact with proteins or other biomolecules relevant to its intended therapeutic use.

In parallel, experimental approaches such as enzyme inhibition assays and cell-based assays have been utilized to assess the biological activity of this compound. Initial results suggest that N-(3-cyanothiolan-3-yl)-2-(2,4-dimethylphenyl)-4-methyl-1,3-thiazole-5-carboxamide exhibits promising activity against certain enzymatic targets. This has generated considerable interest among researchers looking for novel compounds that can modulate these pathways.

The significance of this compound extends beyond its potential therapeutic applications. It also serves as a valuable building block for further chemical exploration. By modifying specific substituents or introducing new functional groups, researchers can generate a library of related compounds that may exhibit enhanced or altered biological activities. This approach is particularly useful in drug discovery pipelines where high-throughput screening is employed to identify lead compounds.

The development of new pharmaceuticals is an iterative process that relies heavily on both synthetic chemistry and biological evaluation. N-(3-cyanothiolan-3-yl)-
- - - - - - - - - - 2-(
- - - - - bold text